Cas no 88018-66-0 (Bicyclo[6.2.1]undecane-4,5-dione)
88018-66-0 structure
Product Name:Bicyclo[6.2.1]undecane-4,5-dione
CAS No:88018-66-0
MF:C11H16O2
MW:180.243543624878
CID:648285
PubChem ID:13108658
Update Time:2025-04-19
Bicyclo[6.2.1]undecane-4,5-dione Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[6.2.1]undecane-4,5-dione
- DTXSID70518465
- 88018-66-0
-
- Inchi: 1S/C11H16O2/c12-10-5-3-8-1-2-9(7-8)4-6-11(10)13/h8-9H,1-7H2
- InChI Key: HFUIHMVCMHAZHY-UHFFFAOYSA-N
- SMILES: O=C1C(CCC2CCC(CC1)C2)=O
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.1Ų
Bicyclo[6.2.1]undecane-4,5-dione Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
88018-66-0 (Bicyclo[6.2.1]undecane-4,5-dione) Related Products
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